Cas no 50977-10-1 (3-(isotridecyloxy)propylamine)

• Product Name: 3-(isotridecyloxy)propylamine
• CAS No: 50977-10-1
• MF: C₁₆H₃₅NO
• MW: 257.455205202103
• CID: 89611
• PubChem ID: 170945
• Update Time: 2025-04-18

3-(isotridecyloxy)propylamine Chemical and Physical Properties

Names and Identifiers

• 3-(isotridecyloxy)propylamine
• 3-isotridecyloxy propylamine
• 3-[(11-Methyldodecyl)oxy]-1-propanamine
• 3-[(11-methyldodecyl)oxy]propan-1-amine
• Isotridecyloxypropyl amine
• 3-(11-methyldodecoxy)propan-1-amine
• EC 640-107-5
• FT-0655927
• 1246643-09-3
• AKOS015894474
• EC 256-881-9
• Propylamine, 3-isotridecoxy-
• NS00006653
• 3-(11-methyldodecoxy)-1-propanamine
• SCHEMBL496717
• A828378
• 1-Propanamine, 3-(isotridecyloxy)-
• 50977-10-1
• EINECS 256-881-9
• DTXSID80873476
• 151789-06-9
• CUFBDUDYFHCIOH-UHFFFAOYSA-N

• Inchi： 1S/C16H35NO/c1-16(2)12-9-7-5-3-4-6-8-10-14-18-15-11-13-17/h16H,3-15,17H2,1-2H3
• InChI Key： CUFBDUDYFHCIOH-UHFFFAOYSA-N
• SMILES： O(CCCN)CCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 257.27205
• Monoisotopic Mass: 257.272
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• Density: 0.849
• Boiling Point: 347.7°Cat760mmHg
• Flash Point: 139.6°C
• Refractive Index: 1.449
• PSA: 35.25
• LogP: 5.21900